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Compound of Interest

Compound Name:
2-Diethylaminoethanol-d10

Hydrochloride

Cat. No.: B570029 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and analysis of 2-Diethylaminoethanol-d10 Hydrochloride. This isotopically labeled

compound is of significant interest as an intermediate in the synthesis of deuterated

pharmaceutical standards, such as Flurazepam-d10.

Core Chemical and Physical Properties
2-Diethylaminoethanol-d10 Hydrochloride is the deuterated form of 2-Diethylaminoethanol

Hydrochloride, where ten hydrogen atoms have been replaced by deuterium. This isotopic

labeling is crucial for its use as an internal standard in quantitative analysis and in metabolic

studies.
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Property Data

CAS Number 1092978-76-1[1][2]

Molecular Formula C₆H₆D₁₀ClNO[1]

Molecular Weight 163.71 g/mol [1]

Accurate Mass 163.1548[3]

Appearance White Solid[4]

Solubility

The unlabelled compound is soluble in water,

alcohol, ether, and benzene.[5] The

hydrochloride salt is expected to be highly

water-soluble.[6]

Storage Conditions 2-8°C Refrigerator, Under inert atmosphere[4]

Synonyms

2-(Bis(ethyl-d5)amino)ethan-1-ol Hydrochloride,

2-[Bis(1,1,2,2,2-

pentadeuterioethyl)amino]ethanol

Hydrochloride, (Diethylamino)ethanol-d10

Hydrochloride, Dehydasal-d10 Hydrochloride[4]

[1]

Experimental Protocols
Synthesis of 2-Diethylaminoethanol-d10 Hydrochloride

The synthesis of the hydrochloride salt typically involves the reaction of the free base, 2-

(Bis(ethyl-d5)amino)ethan-1-ol, with hydrochloric acid. A general procedure is outlined below:

Reaction Setup: 2-(Bis(ethyl-d5)amino)ethan-1-ol is dissolved in a suitable anhydrous

solvent, such as diethyl ether or dichloromethane, in a reaction vessel equipped with a

magnetic stirrer and under an inert atmosphere (e.g., nitrogen or argon).

Acidification: A solution of hydrogen chloride (HCl) in a compatible solvent (e.g., HCl in

diethyl ether) is added dropwise to the stirred solution of the deuterated amine at a controlled

temperature, often 0°C, to manage the exothermic reaction.
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Precipitation: As the HCl is added, the 2-Diethylaminoethanol-d10 Hydrochloride salt

precipitates out of the solution. The addition is continued until the reaction is complete, which

can be monitored by pH indicators.

Isolation: The resulting white solid is collected by vacuum filtration.

Purification: The collected solid is washed with cold anhydrous solvent to remove any

unreacted starting material and impurities. It is then dried under vacuum to yield the final

high-purity product.

A related synthesis for a similar, non-deuterated compound involves the chlorination of the

corresponding ethanolamine with thionyl chloride, followed by a reflux reaction with absolute

ethanol.[7][8]

Analytical Characterization

Standard analytical techniques are employed to confirm the identity, purity, and structure of the

synthesized compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR spectroscopy are

used to confirm the structure of the molecule. In the ¹H NMR spectrum of 2-
Diethylaminoethanol-d10 Hydrochloride, the signals corresponding to the ethyl groups

would be absent due to deuteration.

Mass Spectrometry (MS): Mass spectrometry is used to confirm the molecular weight and

isotopic enrichment of the compound.[9] Techniques such as Gas Chromatography-Mass

Spectrometry (GC-MS) can be employed for analysis.[10]

Infrared (IR) Spectroscopy: IR spectroscopy can be used to identify the functional groups

present in the molecule, such as the O-H stretch of the alcohol and the N-H stretch of the

protonated amine.

Applications and Logical Workflows
The primary application of 2-Diethylaminoethanol-d10 Hydrochloride is as a chemical

intermediate.[4] It is notably used in the synthesis of Flurazepam-d10 Dihydrochloride, a

deuterated version of the sedative and hypnotic drug Flurazepam.[4]
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Below are diagrams illustrating key logical workflows involving this compound.

Synthesis Workflow

2-(Bis(ethyl-d5)amino)ethan-1-ol
(Deuterated Free Base)

+ Hydrochloric Acid (HCl)

Acidification & Precipitation
in Anhydrous Solvent

Reacts with

2-Diethylaminoethanol-d10
Hydrochloride

Yields

Intermediate for further synthesis
(e.g., Flurazepam-d10)

Used as

Click to download full resolution via product page

Caption: Synthesis workflow for 2-Diethylaminoethanol-d10 Hydrochloride.
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Analytical Characterization Workflow

Sample:
2-Diethylaminoethanol-d10 HCl

NMR Spectroscopy
(¹H, ¹³C)

Mass Spectrometry
(e.g., GC-MS) IR Spectroscopy

Structural Confirmation
(Absence of ethyl protons)

Molecular Weight &
Isotopic Purity

Functional Group ID
(O-H, N-H)

Verified Compound Identity,
Purity, and Structure
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Caption: General workflow for analytical characterization.

The unlabelled form, 2-(Diethylamino)ethanol (DEAE), has broader applications, including its

use as a corrosion inhibitor in steam and condensate lines, a precursor for ion exchange

resins, and an intermediate in the synthesis of local anesthetics like procaine.[11][12] Studies

on the non-deuterated hydrochloride salt suggest it may influence neurotransmitter systems,

particularly those involving acetylcholine.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.lgcstandards.com/GB/en/2-Diethylaminoethanol-d10-Hydrochloride/p/TRC-D443622
https://www.lgcstandards.com/DE/de/2-Diethylaminoethanol-d10-Hydrochloride/p/TRC-D443622
https://www.lgcstandards.com/TR/en/2-Diethylaminoethanol-d10-Hydrochloride/p/TRC-D443622?queryID=42a4d0f6dad94fa756f3f5294b8190c0
https://www.pharmaffiliates.com/en/1092978-76-1-2-diethylaminoethanol-d10-hydrochloride-pasti088833.html
https://www.atamanchemicals.com/2-diethylaminoethanol-deae_u31516/
https://www.vulcanchem.com/product/vc3745397
https://patents.google.com/patent/CN103408432A/en
https://patents.google.com/patent/CN103408432A/en
https://patents.google.com/patent/CN105693525A/en
https://patents.google.com/patent/CN105693525A/en
https://webbook.nist.gov/cgi/inchi?ID=C100378&Mask=200
https://pubchem.ncbi.nlm.nih.gov/compound/2-Diethylaminoethanol-hydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/2-Diethylaminoethanol-hydrochloride
https://www.smolecule.com/products/s773977
https://www.atamanchemicals.com/2--diethylamino-ethanol_u28967/
https://www.benchchem.com/product/b570029#2-diethylaminoethanol-d10-hydrochloride-chemical-properties
https://www.benchchem.com/product/b570029#2-diethylaminoethanol-d10-hydrochloride-chemical-properties
https://www.benchchem.com/product/b570029#2-diethylaminoethanol-d10-hydrochloride-chemical-properties
https://www.benchchem.com/product/b570029#2-diethylaminoethanol-d10-hydrochloride-chemical-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b570029?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b570029?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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